Cas no 1806843-84-4 (3-Amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 3-Amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1806843-84-4
• MF: C₉H₆F₅N₃
• MW: 251.1560587883
• CID: 4858029
• Update Time: 2025-07-19

3-Amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C9H6F5N3/c10-8(11)6-3-4(9(12,13)14)7(16)5(17-6)1-2-15/h3,8H,1,16H2
• InChI Key： YIUXEHVRBNGBKC-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)F)N=C(CC#N)C=1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 308
• XLogP3: 1.4
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile

Introduction to 3-Amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1806843-84-4)

3-Amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806843-84-4, belongs to the pyridine derivatives class, a group of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of amino, difluoromethyl, and trifluoromethyl substituents, contribute to its unique chemical properties and make it a valuable scaffold for the development of novel pharmaceutical agents.

The significance of 3-Amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile lies in its potential as a building block for drug discovery. Pyridine derivatives are well-documented for their role in various biological pathways, and modifications such as the introduction of fluorinated groups can enhance metabolic stability, binding affinity, and overall pharmacological efficacy. In recent years, there has been a surge in research focused on fluorinated pyridines due to their ability to modulate enzyme inhibition and receptor interactions. This compound exemplifies the growing interest in incorporating fluorine atoms into drug candidates to improve their pharmacokinetic profiles.

Recent studies have highlighted the importance of difluoromethyl and trifluoromethyl groups in medicinal chemistry. These substituents are known to increase lipophilicity, reduce metabolic susceptibility, and improve binding interactions with biological targets. For instance, the incorporation of a difluoromethyl group can enhance the binding affinity of a molecule to its receptor by altering electronic distributions and steric hindrance. Similarly, the trifluoromethyl group is often employed to increase metabolic stability by preventing oxidative degradation. The combination of these two fluorinated groups in 3-Amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile makes it an intriguing candidate for further exploration in drug development.

The chemical synthesis of 3-Amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile presents both challenges and opportunities. The presence of multiple functional groups necessitates careful selection of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, are often employed to construct the desired framework efficiently. The development of robust synthetic routes is crucial for scaling up production and making this compound accessible for broader research applications.

In the realm of pharmaceutical research, 3-Amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile has shown promise in several therapeutic areas. Its structural motifs are reminiscent of known bioactive compounds, suggesting potential applications in oncology, anti-inflammatory therapies, and central nervous system (CNS) disorders. For example, pyridine derivatives have been explored as kinase inhibitors due to their ability to disrupt aberrant signaling pathways involved in cancer progression. The fluorinated substituents may further enhance its inhibitory effects by improving target engagement and selectivity.

One particularly noteworthy application is its use as an intermediate in the synthesis of small-molecule inhibitors targeting bacterial resistance mechanisms. The rise of multidrug-resistant pathogens has spurred interest in developing novel antibiotics with unique mechanisms of action. Pyridine-based compounds have demonstrated efficacy against Gram-negative bacteria by interfering with essential cellular processes such as DNA replication and protein synthesis. The incorporation of fluorinated groups into these molecules can enhance their antibacterial properties by increasing cell membrane permeability and reducing enzymatic degradation.

The role of computational chemistry in optimizing the pharmacological properties of 3-Amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile cannot be overstated. Molecular modeling techniques allow researchers to predict binding interactions with biological targets, assess metabolic stability, and identify potential lead compounds before experimental synthesis. By leveraging virtual screening platforms, scientists can rapidly evaluate thousands of analogs derived from this scaffold, accelerating the drug discovery process. This integration of computational methods with traditional synthetic approaches represents a powerful strategy for developing next-generation therapeutics.

Future directions in the study of this compound may include exploring its role in modulating immune responses and inflammatory processes. Pyridine derivatives have been implicated in immune regulation through interactions with G-protein coupled receptors (GPCRs) and ion channels. The presence of fluorinated groups could fine-tune these interactions, leading to the development of novel immunotherapeutics that offer improved efficacy with reduced side effects. Additionally, investigating its potential as an adjuvant or immunostimulant could open new avenues for treating autoimmune diseases and chronic infections.

The environmental impact and sustainability considerations are also critical when evaluating compounds like 3-Amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile. While fluorinated molecules often exhibit enhanced pharmacological properties, their environmental persistence must be carefully managed throughout synthesis and application phases. Researchers are increasingly focusing on green chemistry principles to develop sustainable synthetic routes that minimize waste generation and hazardous byproducts. Implementing catalytic processes that employ recyclable materials or renewable energy sources can help mitigate environmental concerns associated with fluorinated drug candidates.

In conclusion,3-Amino-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1806843-84-4) represents a compelling example of how structural modifications can enhance pharmaceutical activity while addressing complex biological challenges. Its unique combination of functional groups positions it as a versatile scaffold for developing innovative therapeutics across multiple disease areas including cancer treatment,bacterial resistance management ,and immune modulation .The ongoing research efforts aimed at understanding its full potential underscore its significance as a key intermediate in modern medicinal chemistry .As scientific methodologies continue to evolve ,this compound will undoubtedly play an integral role in shaping future advancements .